Cas no 5412-93-1 (8-(dibutylamino)octan-1-ol)

• Product Name: 8-(dibutylamino)octan-1-ol
• CAS No: 5412-93-1
• MF: C₁₆H₃₅NO
• MW: 257.455205202103
• CID: 1589757
• PubChem ID: 221532
• Update Time: 2025-04-21

8-(dibutylamino)octan-1-ol Chemical and Physical Properties

Names and Identifiers

• 8-(dibutylamino)octan-1-ol
• DTXSID80278129
• SCHEMBL1404144
• Q223002
• 5412-93-1
• NSC6351
• NSC-6351

• Inchi： 1S/C16H35NO/c1-3-5-13-17(14-6-4-2)15-11-9-7-8-10-12-16-18/h18H,3-16H2,1-2H3
• InChI Key： DAEWVRQLHVCGRW-UHFFFAOYSA-N
• SMILES： OCCCCCCCCN(CCCC)CCCC

Computed Properties

• Exact Mass: 257.27205
• Monoisotopic Mass: 257.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.865
• Boiling Point: 348°C at 760 mmHg
• Flash Point: 128.4°C
• Refractive Index: 1.459
• PSA: 23.47
• LogP: 4.22150